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Compound of Interest

Compound Name: 1,3-Dimesitylimidazolium chloride

Cat. No.: B136462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

synthetic routes for 1,3-Dimesitylimidazolium chloride, a key precursor to N-heterocyclic

carbenes (NHCs) utilized in catalysis and drug development.

Commercial Availability
1,3-Dimesitylimidazolium chloride is readily available from a variety of chemical suppliers.

The following table summarizes the offerings from several major vendors, providing a

comparative overview of purity, available quantities, and product numbers for easy

procurement.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Product
Number /
Link

Thermo

Scientific

Chemicals

1,3-

Dimesitylimid

azolium

chloride

141556-45-8 95% 1 g, 5 g
--INVALID-

LINK--

TCI America

1,3-

Dimesitylimid

azolium

Chloride

141556-45-8
>98.0%

(HPLC)
1 g, 5 g, 25 g D3446

Sigma-

Aldrich

1,3-Bis(2,4,6-

trimethylphen

yl)imidazoliu

m chloride

141556-45-8 Not specified Custom
--INVALID-

LINK--

BioFuran

Materials

1,3-

Dimesitylimid

azolium

chloride

141556-45-8 97%+ 25 g, 100 g
--INVALID-

LINK--[1]

Chem-Impex

1,3-

Dimesitylimid

azolium

chloride

141556-45-8
≥ 98%

(HPLC)
Not specified

--INVALID-

LINK--[2]

Benchchem

1,3-

Dimesitylimid

azolium

chloride

141556-45-8 Not specified Not specified B136462[3]

Synthesis of 1,3-Dimesitylimidazolium Chloride: A
Detailed Experimental Protocol
The most common and well-established method for the synthesis of 1,3-Dimesitylimidazolium
chloride is a two-step procedure. The first step involves the condensation of 2,4,6-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biofuranchem.com/product-page/1-3-dimesitylimidazolium-chloride-cas-141556-45-8
https://www.chemimpex.com/products/40625
https://www.benchchem.com/product/b136462
https://www.benchchem.com/product/b136462?utm_src=pdf-body
https://www.benchchem.com/product/b136462?utm_src=pdf-body
https://www.benchchem.com/product/b136462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


trimethylaniline (mesitylamine) with glyoxal to form the intermediate N,N'-

dimesitylethylenediimine. The subsequent cyclization of this diimine with a source of

formaldehyde and hydrochloric acid affords the final product.

Step 1: Synthesis of N,N'-Dimesitylethylenediimine
This procedure is adapted from the supporting information provided by Hans et al. (2015).

Materials:

2,4,6-Trimethylaniline (Mesitylamine)

Glyoxal (40% aqueous solution)

Methanol

Formic acid

Procedure:

In a suitable reaction vessel, dissolve 2,4,6-trimethylaniline in methanol.

To this solution, add a 40% aqueous solution of glyoxal.

Add a catalytic amount of formic acid to the mixture.

Stir the resulting mixture at room temperature. A yellow precipitate of N,N'-

dimesitylethylenediimine should form.

Collect the solid product by filtration and wash with cold methanol to remove any unreacted

starting materials.

The product can be dried under vacuum. A typical yield for this step is approximately 91%.

Step 2: Synthesis of 1,3-Dimesitylimidazolium chloride
This procedure is a continuation from the work of Hans et al. (2015).

Materials:
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N,N'-Dimesitylethylenediimine (from Step 1)

Paraformaldehyde

Ethyl acetate

Chlorotrimethylsilane (TMSCl) or 4N HCl in dioxane

Procedure:

Suspend the N,N'-dimesitylethylenediimine in ethyl acetate in a round-bottom flask equipped

with a reflux condenser and a magnetic stirrer.

Add paraformaldehyde to the suspension.

Heat the mixture to 70 °C.

Slowly add chlorotrimethylsilane (or a solution of 4N HCl in dioxane) to the heated mixture.

Continue stirring the reaction mixture at 70 °C for several hours. The color of the suspension

may change.

Cool the mixture to room temperature and then further cool in an ice bath.

Collect the resulting precipitate by filtration.

Wash the solid with cold ethyl acetate and then diethyl ether.

Dry the final product, 1,3-Dimesitylimidazolium chloride, under vacuum. This step typically

yields an off-white to white microcrystalline powder with a yield of around 85%.

Synthetic Workflow Diagram
The following diagram illustrates the two-step synthesis of 1,3-Dimesitylimidazolium
chloride.
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Step 1: Synthesis of N,N'-Dimesitylethylenediimine

Step 2: Synthesis of 1,3-Dimesitylimidazolium chloride

2,4,6-Trimethylaniline

Condensation

Glyoxal

N,N'-Dimesitylethylenediimine

Methanol,
Formic Acid (cat.)

Cyclization

Paraformaldehyde Chlorotrimethylsilane
(or HCl in dioxane)

1,3-Dimesitylimidazolium chloride

Ethyl Acetate,
70°C

Click to download full resolution via product page

Caption: Two-step synthesis of 1,3-Dimesitylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for 1,3-
Dimesitylimidazolium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136462#commercial-availability-of-1-3-
dimesitylimidazolium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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